Cas no 20912-14-5 (Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-)

Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]- structure
20912-14-5 structure
Product Name:Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-
CAS No:20912-14-5
MF:C13H11NO3S
MW:261.296342134476
CID:1396515
Update Time:2024-08-15

Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-methoxy-2-[(2-nitrophenyl)thio]-
    • Inchi: 1S/C13H11NO3S/c1-17-11-7-3-5-9-13(11)18-12-8-4-2-6-10(12)14(15)16/h2-9H,1H3
    • InChI Key: IDWYLXNVYMDRNG-UHFFFAOYSA-N
    • SMILES: C1(OC)=CC=CC=C1SC1=CC=CC=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 261.04603

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Melting Point: 122-123 °C
  • Boiling Point: 354.5±27.0 °C(Predicted)
  • PSA: 52.37
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD